500-98-1

Phenylacetylglycine

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• CAS RN:
• 500-98-1

• Formula:
• C10H11NO3

• InChI:
• InChI=1S/C10H11NO3/c12-9(11-7-10(13)14)6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,12)(H,13,14)

• InChIKey:
• UTYVDVLMYQPLQB-UHFFFAOYSA-N

• A metabolite of carboxylic acid.
  N-Phenylacetylglycine, also known as phenaceturic acid or phenacetate, belongs to the class of organic compounds known as n-acyl-alpha amino acids. N-acyl-alpha amino acids are compounds containing an alpha amino acid which bears an acyl group at its terminal nitrogen atom. N-Phenylacetylglycine is considered to be a practically insoluble (in water) and relatively neutral molecule. N-Phenylacetylglycine has been detected in multiple biofluids, such as saliva and urine. N-Phenylacetylglycine exists in all eukaryotes, ranging from yeast to humans. N-Phenylacetylglycine can be converted into 4-hydroxyphenylacetylglycine.
  Phenylacetylglycine is a N-acylglycine that is glycine substituted on nitrogen with a phenylacetyl group. It has a role as a mouse metabolite and a human metabolite. It is a monocarboxylic acid amide, a monocarboxylic acid ...

Tenocyclidine

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• CAS RN:
• 21500-98-1

• Formula:
• C15H23NS

• InChI:
• InChI=1S/C15H23NS/c1-3-9-15(10-4-1,14-8-7-13-17-14)16-11-5-2-6-12-16/h7-8,13H,1-6,9-12H2

• InChIKey:
• JUZZEWSCNBCFRL-UHFFFAOYSA-N

• Tenocyclidine is a tertiary amino compound that consists of cyclohexane having piperidin-1-yl and thiophen-2-yl groups attached at position 1. A dissociative anaesthetic drug with halluccinogenic and stimulant effects. Its effects are similar to those of phencyclidine (PCP, an analogue with the thienyl group replaced by phenyl), but it is rather more potent. It has a role as a central nervous system stimulant, a neuroprotective agent, a hallucinogen and a NMDA receptor antagonist. It is a member of piperidines, a tertiary amino compound and a member of thiophenes.
  1-[1-(2-Thienyl)cyclohexyl]piperidine is a DEA Schedule I controlled substance. Substances in the DEA Schedule I have no currently accepted medical use in the United States, a lack of accepted safety for use under medical supervision, and a high potential for abuse.
  Tenocyclidine (TCP, thienyl cyclohexylpiperi...